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Compound of Interest

Compound Name: Cloquintocet

Cat. No.: B1669234

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
the handling of Cloquintocet, a widely used herbicide safener. Adherence to these procedural
guidelines is critical for minimizing risk and ensuring a safe research environment.

Personal Protective Equipment (PPE)

When handling Cloquintocet, a comprehensive approach to personal protection is necessary
to prevent exposure. The following table summarizes the required PPE based on safety data
sheets and pesticide labels.
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Specifications and

Body Part Required PPE

Remarks

Wear tightly fitting safety

) goggles with side-shields. A

Eyes/Face Safety Goggles or Face Shield )

face shield may be necessary

for splash hazards.[1][2][3]

) ) ) Handle with impervious gloves

Skin Chemical-resistant Gloves

inspected prior to use.[1][2][3]

Wear heavy-duty cotton or

Protective Clothi synthetic fabric working clothes
rotective Clothin
g (e.g., coveralls) and a rubber

apron.[1][2]
Heavy-duty shoes or boots are
Footwear ]
required.[1][2]
In case of heavy exposure or
dust formation, a dust mask
. . should be worn.[1][2] If
Respiratory Dust Mask or Respirator

exposure limits are exceeded,
a full-face respirator is

necessary.[4]

Quantitative Safety Data

Understanding the toxicological profile of a substance is crucial for risk assessment. The
following tables summarize key quantitative safety data for Cloquintocet-mexyl, the ester form
of Cloquintocet.

Acute Toxicity Data for Cloquintocet-mexy!
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Route of Exposure  Toxicity Level Species Value

LD50 > 2000 mg/kg
Oral Low Rat

bw

LD50 > 4000 mg/kg
Dermal Low Rat

bw
Inhalation Low Rat LC50 > 1.32 mg/L air

Source: Information synthesized from publicly available toxicology data.

Toxicological Reference Values for Cloquintocet-mexyl

Parameter

Value

Study Basis

Acceptable Daily Intake (ADI)

0.04 mg/kg bw/day

Based on a two-year combined
chronic/oncogenicity study in

rats.

Acute Reference Dose (aRfD)

1 mg/kg bw

For the subpopulation of
females 13-50 years old,
based on a developmental
toxicity study in rats. An aRfD
for the general population was

not identified as necessary.[4]

No Observed Adverse Effect
Level (NOAEL)

4.3 mg/kg/day

From a chronic toxicity study.

[2]

Experimental Protocols: Step-by-Step Guidance

The following protocols provide detailed methodologies for common laboratory procedures

involving Cloquintocet. These are general guidelines and should be adapted to specific

experimental needs and institutional safety protocols.

Weighing and Handling of Powdered Cloquintocet

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b1669234?utm_src=pdf-body
https://www.medchemexpress.com/Cloquintocet-mexyl.html
https://patentimages.storage.googleapis.com/d4/80/45/b2d946f3214086/WO2013072376A1.pdf
https://www.benchchem.com/product/b1669234?utm_src=pdf-body
https://www.benchchem.com/product/b1669234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Preparation: Designate a specific weighing area, preferably within a chemical fume hood or a
ventilated balance enclosure, to minimize dust dispersion.

Don PPE: Wear all required personal protective equipment, including a lab coat, safety
goggles, and chemical-resistant gloves.

Tare the Balance: Place a clean, dry weigh boat or weighing paper on the analytical balance
and tare it to zero.

Transfer the Powder: Using a clean spatula, carefully transfer the desired amount of
Cloquintocet powder from the stock container to the weigh boat. Avoid creating dust clouds.
If not weighing in a fume hood, use the tare method: place the empty container with a lid on
the balance and tare, then add the powder inside a fume hood, close the lid, and re-weigh.

Record the Weight: Close the balance door and record the stable weight.

Clean-up: After weighing, carefully clean the spatula and the weighing area with a damp
cloth or towel to remove any residual powder. Dispose of the cleaning materials as
hazardous waste. Never use a dry brush, as this can generate dust.

Solution Preparation

Select a Suitable Solvent: Cloquintocet-mexyl has solubility in solvents such as Dimethyl
sulfoxide (DMSO).

Work in a Ventilated Area: All solution preparation should be conducted in a chemical fume
hood to avoid inhalation of vapors.

Add Solvent to the Weighed Powder: Carefully add the desired solvent to the container with
the weighed Cloquintocet powder.

Dissolve the Compound: Gently swirl or vortex the container to dissolve the powder
completely. Sonication may be used to aid dissolution if necessary.

Label the Solution: Clearly label the container with the name of the compound,
concentration, solvent, date of preparation, and your initials.
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Storage: Store the prepared solution in a tightly sealed container at the recommended
temperature, typically -20°C for short-term and -80°C for long-term storage to prevent
degradation.

Operational and Disposal Plans

A clear plan for routine operations and waste disposal is essential for maintaining a safe

laboratory environment.

Spill Cleanup Protocol

Evacuate and Alert: In case of a significant spill, evacuate the immediate area and alert
others.

Don PPE: Before cleaning, don all necessary PPE, including respiratory protection if the spill
involves a large amount of powder.

Contain the Spill: For liquid spills, use an absorbent material like vermiculite or sand to
contain the spill. For powder spills, gently cover with a damp paper towel to avoid raising
dust.

Clean the Area:

o For liquid spills: Once absorbed, carefully scoop the material into a designated hazardous
waste container.

o For powder spills: After covering with a damp towel, gently wipe the area from the outside
in, placing the used towels into a hazardous waste container.

Decontaminate: Clean the spill area with a detergent and water solution, followed by a rinse
with water. All cleaning materials should be disposed of as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and follow your institution's
incident reporting procedures.

Waste Disposal Plan
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» Segregate Waste: All waste contaminated with Cloquintocet, including empty containers,
used PPE, and cleaning materials, must be segregated as hazardous chemical waste.

o Containerize Waste: Use clearly labeled, leak-proof containers for solid and liquid waste. Do
not mix incompatible waste streams.

» Empty Containers: Empty containers that held Cloquintocet should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous chemical
waste.

o Arrange for Disposal: Follow your institution's guidelines for the disposal of hazardous
chemical waste. This typically involves arranging for pickup by a licensed hazardous waste
disposal company. Do not dispose of Cloquintocet or its containers in the regular trash or
down the drain.

Mandatory Visualizations

To further clarify the procedural flow and logical relationships in handling Cloquintocet, the
following diagrams have been generated.
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Caption: Workflow for the safe handling of Cloquintocet in a laboratory setting.
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Caption: Logical flow for the proper disposal of Cloquintocet-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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